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An In-depth Technical Guide to the Chemical Structure and Properties of Ethylparaben

Introduction

Ethylparaben (ethyl 4-hydroxybenzoate) is an ethyl ester of p-hydroxybenzoic acid and a
member of the paraben class of chemicals.[1] It is widely utilized across the pharmaceutical,
cosmetic, and food industries as an antimicrobial preservative due to its efficacy against fungi
and bacteria.[2][3] Its chemical stability and broad-spectrum antimicrobial action make it a
common ingredient in a vast array of products, from topical pharmaceuticals and makeup to
processed foods.[4][5] However, its role as a potential endocrine-disrupting chemical (EDC)
has garnered significant scientific attention, particularly concerning its weak estrogenic activity.
[6][7] This guide provides a detailed overview of the chemical structure, physicochemical
properties, biological activities, and analytical methodologies related to ethylparaben for
researchers, scientists, and drug development professionals.

Chemical Structure and Identification

Ethylparaben is formally synthesized by the esterification of 4-hydroxybenzoic acid with
ethanol.[2][8] Its structure consists of a benzene ring substituted with a hydroxyl group and an
ethyl ester group at the para position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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